Cas no 2228578-27-4 (2-(2-bromoethyl)-4-fluoro-1,3-dimethoxybenzene)
2-(2-bromoethyl)-4-fluoro-1,3-dimethoxybenzene Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-bromoethyl)-4-fluoro-1,3-dimethoxybenzene
- EN300-1922994
- 2228578-27-4
-
- Inchi: 1S/C10H12BrFO2/c1-13-9-4-3-8(12)10(14-2)7(9)5-6-11/h3-4H,5-6H2,1-2H3
- InChI Key: KEHNIKMJSOHZMS-UHFFFAOYSA-N
- SMILES: BrCCC1C(=CC=C(C=1OC)F)OC
Computed Properties
- Exact Mass: 262.00047g/mol
- Monoisotopic Mass: 262.00047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 18.5Ų
2-(2-bromoethyl)-4-fluoro-1,3-dimethoxybenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1922994-0.05g |
2-(2-bromoethyl)-4-fluoro-1,3-dimethoxybenzene |
2228578-27-4 | 0.05g |
$888.0 | 2023-09-17 | ||
| Enamine | EN300-1922994-0.1g |
2-(2-bromoethyl)-4-fluoro-1,3-dimethoxybenzene |
2228578-27-4 | 0.1g |
$930.0 | 2023-09-17 | ||
| Enamine | EN300-1922994-0.25g |
2-(2-bromoethyl)-4-fluoro-1,3-dimethoxybenzene |
2228578-27-4 | 0.25g |
$972.0 | 2023-09-17 | ||
| Enamine | EN300-1922994-0.5g |
2-(2-bromoethyl)-4-fluoro-1,3-dimethoxybenzene |
2228578-27-4 | 0.5g |
$1014.0 | 2023-09-17 | ||
| Enamine | EN300-1922994-1.0g |
2-(2-bromoethyl)-4-fluoro-1,3-dimethoxybenzene |
2228578-27-4 | 1g |
$1057.0 | 2023-05-31 | ||
| Enamine | EN300-1922994-2.5g |
2-(2-bromoethyl)-4-fluoro-1,3-dimethoxybenzene |
2228578-27-4 | 2.5g |
$2071.0 | 2023-09-17 | ||
| Enamine | EN300-1922994-5.0g |
2-(2-bromoethyl)-4-fluoro-1,3-dimethoxybenzene |
2228578-27-4 | 5g |
$3065.0 | 2023-05-31 | ||
| Enamine | EN300-1922994-10.0g |
2-(2-bromoethyl)-4-fluoro-1,3-dimethoxybenzene |
2228578-27-4 | 10g |
$4545.0 | 2023-05-31 | ||
| Enamine | EN300-1922994-1g |
2-(2-bromoethyl)-4-fluoro-1,3-dimethoxybenzene |
2228578-27-4 | 1g |
$1057.0 | 2023-09-17 | ||
| Enamine | EN300-1922994-5g |
2-(2-bromoethyl)-4-fluoro-1,3-dimethoxybenzene |
2228578-27-4 | 5g |
$3065.0 | 2023-09-17 |
2-(2-bromoethyl)-4-fluoro-1,3-dimethoxybenzene Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 2-(2-bromoethyl)-4-fluoro-1,3-dimethoxybenzene
Research Briefing on 2-(2-bromoethyl)-4-fluoro-1,3-dimethoxybenzene (CAS: 2228578-27-4) in Chemical Biology and Pharmaceutical Applications
Recent studies have highlighted the significance of 2-(2-bromoethyl)-4-fluoro-1,3-dimethoxybenzene (CAS: 2228578-27-4) as a versatile intermediate in the synthesis of bioactive molecules. This compound, characterized by its bromoethyl and fluoro-dimethoxybenzene moieties, has garnered attention for its potential applications in drug discovery, particularly in the development of kinase inhibitors and targeted therapeutics. Its unique chemical structure allows for facile functionalization, making it a valuable building block in medicinal chemistry.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2228578-27-4 in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers employed this intermediate to introduce a key alkylating group, enhancing the compounds' binding affinity and selectivity. The study reported a 40% improvement in inhibitory activity compared to previous analogs, underscoring the compound's role in optimizing drug candidates.
Further investigations have explored the compound's application in radiopharmaceuticals. A team at MIT utilized 2-(2-bromoethyl)-4-fluoro-1,3-dimethoxybenzene as a precursor for fluorine-18 labeling, enabling the development of PET tracers for neurodegenerative disease imaging. The high radiochemical yield (≥85%) and stability of the final product highlight its potential in diagnostic applications.
From a safety perspective, recent toxicological assessments (2024) indicate that 2228578-27-4 requires careful handling due to its alkylating properties, with recommended exposure limits below 0.1 mg/m³. However, its controlled use in GMP environments has been successfully implemented by several pharmaceutical manufacturers for scale-up production of investigational new drugs.
Ongoing research directions include exploring its utility in PROTAC (Proteolysis Targeting Chimera) development, where the bromoethyl group serves as an ideal linker for E3 ligase recruitment. Preliminary results presented at the 2024 ACS National Meeting showed promising degradation efficiency (DC50 values in the nanomolar range) for several challenging protein targets.
2228578-27-4 (2-(2-bromoethyl)-4-fluoro-1,3-dimethoxybenzene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)